Cas no 790-16-9 (4-Formyl-2-methoxyphenyl benzoate)

4-Formyl-2-methoxyphenyl benzoate is a versatile aromatic ester compound featuring both formyl and methoxy functional groups on a phenyl benzoate scaffold. Its molecular structure (C15H12O4) combines the reactivity of an aldehyde group with the stability of a benzoate moiety, making it valuable as an intermediate in organic synthesis. The compound's distinct functional groups enable selective modifications, particularly useful in pharmaceutical and fine chemical applications. Its crystalline form ensures high purity, while the methoxy group enhances solubility in common organic solvents. This compound is particularly advantageous for constructing complex molecules due to its dual reactivity sites, allowing for sequential derivatization. Its well-defined melting point and spectral properties facilitate quality control in research and industrial settings.
4-Formyl-2-methoxyphenyl benzoate structure
790-16-9 structure
Product Name:4-Formyl-2-methoxyphenyl benzoate
CAS No:790-16-9
MF:C15H12O4
MW:256.253384590149
MDL:MFCD00117877
CID:533525
PubChem ID:4330388
Update Time:2025-06-19

4-Formyl-2-methoxyphenyl benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(benzoyloxy)-3-methoxy-
    • (4-formyl-2-methoxyphenyl) benzoate
    • 4-Formyl-2-methoxyphenyl benzoate
    • MFCD00117877
    • Oprea1_198601
    • 4-formyl-2-methoxyphenylbenzoate
    • SR-01000106750
    • EN300-227946
    • benzaldehyde,4-(benzoyloxy)-3-methoxy-
    • CS-0240346
    • Benzoic acid, 4-formyl-2-methoxyphenyl ester
    • AKOS000290827
    • SCHEMBL8393499
    • Z57487446
    • DTXSID50402010
    • Oprea1_793174
    • QOIUOGAGPASFII-UHFFFAOYSA-N
    • SR-01000106750-1
    • VS-01901
    • 790-16-9
    • 4-formyl-2-methoxyphenyl benzoate, AldrichCPR
    • MDL: MFCD00117877
    • Inchi: 1S/C15H12O4/c1-18-14-9-11(10-16)7-8-13(14)19-15(17)12-5-3-2-4-6-12/h2-10H,1H3
    • InChI Key: QOIUOGAGPASFII-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1C=CC(C=O)=CC=1OC

Computed Properties

  • Exact Mass: 256.07356
  • Monoisotopic Mass: 256.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 458.8±35.0 °C at 760 mmHg
  • Flash Point: 206.6±26.0 °C
  • PSA: 52.6
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

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(CAS:790-16-9)4-Formyl-2-methoxyphenyl benzoate
Order Number:A1177034
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:35
Price ($):160.0
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Additional information on 4-Formyl-2-methoxyphenyl benzoate

Comprehensive Overview of 4-Formyl-2-methoxyphenyl benzoate (CAS No. 790-16-9): Properties, Applications, and Industry Insights

4-Formyl-2-methoxyphenyl benzoate (CAS No. 790-16-9) is a specialized organic compound with a unique molecular structure, combining a benzoate ester group with a formyl and methoxy substitution. This compound has garnered significant attention in pharmaceutical and fragrance research due to its versatile reactivity and potential as a synthetic intermediate. Its CAS registry number (790-16-9) serves as a critical identifier for researchers and regulatory compliance.

In recent years, the demand for high-purity intermediates like 4-Formyl-2-methoxyphenyl benzoate has surged, driven by advancements in drug discovery and flavor & fragrance formulations. A growing trend in green chemistry has also prompted studies into its sustainable synthesis, aligning with global efforts to reduce environmental impact. Researchers frequently search for "790-16-9 solubility" or "4-Formyl-2-methoxyphenyl benzoate synthesis," reflecting practical concerns in lab applications.

The compound’s physicochemical properties—such as its melting point (typically 80–85°C) and solubility in organic solvents—make it suitable for multistep organic synthesis. Its aldehyde functionality allows for further derivatization, a feature exploited in designing biologically active molecules. Industry forums often discuss "4-Formyl-2-methoxyphenyl benzoate stability" under varying storage conditions, a key consideration for commercial suppliers.

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Innovations in process optimization have reduced production costs, making CAS 790-16-9 more accessible. A notable application includes its use in UV-absorbing materials, where its aromatic structure enhances performance. Such niche uses are increasingly documented in patents, reinforcing its industrial value.

In summary, 4-Formyl-2-methoxyphenyl benzoate exemplifies how fine chemicals bridge academic research and commercial applications. Its CAS number (790-16-9) serves as a gateway to a wealth of technical data, while evolving synthesis methods ensure its relevance in sustainable chemistry initiatives worldwide.

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Amadis Chemical Company Limited
(CAS:790-16-9)4-Formyl-2-methoxyphenyl benzoate
A1177034
Purity:99%
Quantity:1g
Price ($):160.0
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